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Compound of Interest

Compound Name: LY 303511 hydrochloride
Cat. No.: B1191713
Get Quote

Executive Safety Summary

Immediate Action Required: LY 303511 hydrochloride is a bioactive kinase inhibitor with
potential environmental toxicity and suspected carcinogenicity. It must never be disposed of
down the drain or in general municipal trash.

o Primary Hazard: Specific Target Organ Toxicity (STOT), Skin/Eye Irritation, Suspected
Carcinogen (H351), Toxic to Aquatic Life (H411).

o Disposal Class: Hazardous Chemical Waste (Incineration required).

¢ Critical Restriction:NO sink disposal. This compound is toxic to aquatic life and persists in
water systems.

Chemical Profile & Biological Context

Understanding the biological mechanism of LY 303511 is critical for assessing the risk of
exposure during disposal. Unlike its analogue LY 294002, this compound does not inhibit PI3K
but is a potent inhibitor of Casein Kinase 2 (CK2).
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Property Technical Detall
Chemical Name LY 303511 Hydrochloride
CAS Number 854127-90-5

Molecular Formula C19H17NOs « HCI

CK2 Inhibitor, Kv channel blocker.[1] Negative

Biological Activity
control for PI3K studies.

Soluble in DMSO (>10 mg/mL), Ethanol. Water

Solubilit
Y soluble (as salt).

H351 (Suspected Carcinogen), H411 (Toxic to

aquatic life).

Hazard Codes

Pre-Disposal Safety Protocol

Before handling waste containing LY 303511, establish the following safety barrier.
Personal Protective Equipment (PPE):

o Respiratory: N95 or P100 respirator required if handling solid powder outside a biosafety
cabinet.

o Skin: Double nitrile gloves (0.11 mm minimum thickness).
e Eyes: Chemical splash goggles.
Spill Management (Immediate):

e Solid Spill: Do not dry sweep.[2] Wet the powder slightly with an inert solvent (e.g., heptane)
or water to prevent dust generation, then wipe up with chemically resistant pads.

e Liquid Spill: Absorb with vermiculite or spill pads.

» Disposal of Cleanup Materials: All spill debris must be treated as Hazardous Solid Waste
(see Protocol A).
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Step-by-Step Disposal Workflows
Protocol A: Pure Solid Waste (Powder/Expired Vials)

Use this for: Expired vials, weighing boats, contaminated gloves, and spill debris.

Containment: Place the solid waste into a clear, sealable polyethylene bag (4 mil thickness).

o Secondary Containment: Place the sealed bag into a secondary rigid container (e.g., a wide-
mouth HDPE jar).

o Labeling: Affix a hazardous waste label.
o Constituents: "LY 303511 Hydrochloride (Solid)."

o Hazard Checkbox: Toxic, Irritant.

Stream: Designate for High-Temperature Incineration.

Protocol B: Stock Solutions (DMSO/Ethanol)

Use this for: High-concentration aliquots (e.g., 10 mM - 50 mM).
e Segregation: Do not mix with aqueous waste.
» Container: Transfer into a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).
o Compatibility:
o Because LY 303511 is a hydrochloride salt, it contains chloride ions.

o Best Practice: Dispose of in the Halogenated Organic Solvent stream to prevent potential
corrosion issues in non-halogenated incinerators, although small volumes (<5 mL) are
often accepted in general organic waste depending on institutional policy.

e Labeling: "Halogenated Organic Waste: DMSO, LY 303511 HCI."

Protocol C: Cell Culture Media & Aqueous Waste

Use this for: Media containing UM concentrations of drug.
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CRITICAL WARNING: Unlike standard cell culture waste, media containing LY 303511 cannot
be bleached and flushed due to aquatic toxicity (H411).

e Collection: Collect all treated media in a dedicated "Aqueous Chemical Waste" carboy.

» Deactivation: Do not autoclave (heat may volatilize or create toxic byproducts without
destroying the core structure).

e Disposal: Hand over to Environmental Health & Safety (EHS) as Aqueous Toxic Waste.

Disposal Logic Visualization

The following diagram outlines the decision-making process for segregating LY 303511 waste
streams to ensure compliance and safety.
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Figure 1: Decision matrix for LY 303511 waste segregation. Note the strict prohibition of drain
disposal for aqueous fractions.[3]

Regulatory Compliance (RCRA & EPA)

While LY 303511 is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List", it
falls under the "Characteristic Hazardous Waste" definition due to toxicity.

¢ RCRA Classification: Unlisted Hazardous Waste.
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» Generator Status: Waste containing this compound counts toward your facility's monthly
hazardous waste generation totals.

» Satellite Accumulation: Containers must remain closed at all times except when adding
waste. They must be located at or near the point of generation (e.g., inside the fume hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal of LY 303511
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191713/docs#operational-guide-safe-disposal-of-ly-
303511-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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